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Compound of Interest

Compound Name: Uncinatone

Cat. No.: B1683396

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uncinatone, a natural abietane diterpenoid, has garnered significant interest within the
scientific community for its diverse biological activities.[1][2] Isolated primarily from the roots of
Clerodendrum bungei, this compound has demonstrated potential as a modulator of key
physiological and pathological processes.[1][2] This technical guide provides a comprehensive
overview of Uncinatone, summarizing its chemical properties, biological activities, and known
mechanisms of action. Detailed experimental protocols and visual representations of
associated signaling pathways are included to support further research and development
efforts.

Chemical and Physical Properties

Uncinatone is characterized by a tetracyclic abietane skeleton. Its fundamental properties are
summarized in the table below.
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Property Value Reference

--INVALID-LINK--, --INVALID-

CAS Number 99624-92-7
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C20H2204
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 326.39 g/mol
LINK--
(9S,11bS)-7,11-dihydroxy-
3,4,9,11b-tetramethyl-1,2,8,9- --INVALID-LINK--, --INVALID-
IUPAC Name
tetrahydronaphtho[2,1-f] LINK--

[3]benzofuran-6-one

cis-1,8,9,11b-Tetrahydro-7,11-
dihydroxy-3,4,9,11b-

Synonyms --INVALID-LINK--
tetramethylphenanthro[3,2-

b]furan-6(2H)-one

Appearance Orange powder --INVALID-LINK--

Purity >98% --INVALID-LINK--

C[C@H]1CC2=C(C3=C(C(=C2

01)0)
SMILES --INVALID-LINK--
[C@]4(CCC(=C(C4=CC3=0)C
)C)C)O
IQGPVLVWUUPQMQ- --INVALID-LINK--, --INVALID-
InChl Key
FVINQWEUSA-N LINK--

Biological Activities and Quantitative Data

Uncinatone exhibits a range of biological effects, including cytotoxicity against various cancer
cell lines, inhibition of nitric oxide production, and modulation of the complement system.

Cytotoxicity and Anti-proliferative Activity

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9330018/
https://www.benchchem.com/product/b1683396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Uncinatone has been reported to exhibit moderate cytotoxicity and inhibit the proliferation of
several cancer cell lines.[2] A key mechanism underlying its anti-proliferative effect is the
induction of cell cycle arrest at the G2/M phase.[2]

Cell Line Activity ICs0 (M) Reference
B16 (murine o -

Moderate Cytotoxicity Data not specified [2]
melanoma)

HGC-27 (human

) Moderate Cytotoxicity =~ Data not specified [2]
gastric)

HEK-293 (human

S Moderate Cytotoxicity Data not specified [2]
epithelial kidney)

Note: While the referenced literature describes the cytotoxicity as "moderate," specific ICso
values were not provided in the abstract. Researchers are encouraged to consult the full
publication for detailed quantitative data.

Anti-inflammatory Activity

Uncinatone has been shown to inhibit the production of nitric oxide (NO) induced by
lipopolysaccharide (LPS). Overproduction of NO is a hallmark of inflammation, and its inhibition
suggests potential anti-inflammatory applications for Uncinatone.

Complement System Inhibition

The compound has also demonstrated inhibitory activity against the classical pathway of the
complement system, a key component of the innate immune response. Dysregulation of the
complement system is implicated in various inflammatory and autoimmune diseases.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the biological
activities of Uncinatone. These protocols are based on established methods and can be
adapted for specific research needs.

Cytotoxicity Assay (MTT Assay)
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This protocol outlines a standard procedure for assessing the cytotoxic effects of Uncinatone
on cancer cell lines.
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Cell Seeding and Treatment

(Seed cells in 96-well plates)

Incubate for 24h (Treat cells with Uncmatone)

Cell Preparation and Fixation

Great with varying concentrations of Uncinatonr—.) (Harvest and wash cells with PBS)

v L
Encubate for 48-720 (Fix cells in cold 70% ethanoD

MTT Assay Staining and Analysis

(Add MTT solution to each WeID (Wash fixed cells)

Incubate for 4h (Treat with RNase A)
E’-\dd solubilization solution (e.g., DMSOD (Stain with Propidium lodide (PID
G/Ieasure absorbance at 570 ner (Analyze by flow cytometry)
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Cell Culture and Stimulation

(Seed RAW 264.7 macrophages)

(Pre-treat with Uncinatone)
(Stimulate with LPS (1 ug/mL))

Incubate for 24h

Griess Reaction and Measurement

[Collect cell culture supernatang

(Mix supernatant with Griess reageng
Encubate for 10-15 mir)
G/Ieasure absorbance at 540 nnD
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Assay Preparation

(Sensitize sheep red blood cells (SRBCs) with anti-SRBC antibodies)

y

Grepare dilutions of Uncinatone)

Complement Activation and Lysis

Encubate normal human serum with Uncinatone dilutions)

(Add sensitized SRBCs)

Incubate at 37°C for 30-60 min

'

Centrifuge to pellet intact cells

Quantification

y

@easure hemoglobin release in the supernatant (absorbance at 415 nm)

'

[Calculate percent hemolysis and CH50 units)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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